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Compound of Interest

Compound Name: 3-Amino-4-methylbenzamide

Cat. No.: B093639 Get Quote

3-Amino-4-methylbenzamide (CAS No. 19406-86-1) is an aromatic amine derivative that

serves as a valuable building block in medicinal chemistry and drug development.[1] Its unique

structure, featuring an aminobenzamide core, makes it a key intermediate in the synthesis of

complex molecules, including potential therapeutic agents. However, as with many aromatic

amines, its utility is intrinsically linked to significant health and environmental hazards.[2][3]

This class of compounds is known for its potential toxicity, and 3-Amino-4-methylbenzamide
is no exception.[2]

This guide is designed for the professional researcher and scientist. It moves beyond a simple

recitation of safety data sheet (SDS) information to provide a framework for risk assessment

and safe handling rooted in scientific causality. We will explore the compound's known hazards,

establish robust protocols for its handling based on a hierarchy of controls, and outline clear,

actionable emergency procedures. The central thesis of this guide is that true laboratory safety

is not merely about following rules, but about understanding the risks and engineering self-

validating systems to mitigate them.

Section 1: Comprehensive Hazard Identification and
Risk Assessment
A thorough understanding of a chemical's properties is the foundation of a credible safety plan.

The risk associated with 3-Amino-4-methylbenzamide stems from its acute toxicity, its

potential for severe eye damage, and its environmental persistence.[4][5]
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Physicochemical Properties
Understanding the physical state and properties of a compound dictates the primary routes of

exposure and informs the selection of appropriate controls. As a solid powder, the primary risk

during handling of the neat compound is the generation and inhalation of airborne dust.[5][6]

Property Value Source

Molecular Formula C₈H₁₀N₂O [1]

Molecular Weight 150.18 g/mol [1][6]

Appearance Grey solid powder [4]

Melting Point 128 °C [4]

Boiling Point 339 °C [4]

Solubility in Water 39.8 g/L (at 20 °C) [4]

log Pow -0.2 (at 23 °C) [4]

GHS Classification: A Multi-faceted Threat
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear picture of the dangers. 3-Amino-4-methylbenzamide is classified as hazardous

through multiple routes of exposure.[4][5] The "Danger" signal word underscores the need for

stringent precautions.[5]
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Hazard Class Category Signal Word
Hazard
Statement

GHS
Pictogram

Acute Toxicity,

Oral
Category 4 Danger

H302: Harmful if

swallowed
[4][5]

Acute Toxicity,

Dermal
Category 4 Danger

Harmful in

contact with skin
[5]

Acute Toxicity,

Inhalation
Category 4 Danger

Harmful if

inhaled
[5]

Serious Eye

Damage/Irritation
Category 1 Danger

H318: Causes

serious eye

damage

[4][5]

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation
[1][7]

STOT, Single

Exposure
Category 3 Warning

H335: May

cause respiratory

irritation

[1]

Hazardous to the

Aquatic

Environment,

Long-term

Chronic 2 (none)

H411: Toxic to

aquatic life with

long lasting

effects

[1][4]

Note: Classifications can vary slightly between suppliers based on the data they have

aggregated.[1]

Toxicological Profile: The Rationale for Caution
While comprehensive toxicological data for this specific compound is limited, the available

information and the nature of aromatic amines in general demand a high degree of caution.[2]

[6] The primary dangers are acute toxicity upon ingestion, inhalation, or skin contact, and the

irreversible damage it can cause to the eyes.[4][5]
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Acute Effects: The classification as "Harmful" (Category 4) indicates that significant adverse

health effects can occur following a single exposure.[5] The potential for respiratory irritation

necessitates handling in a well-ventilated area to prevent inhalation of dust.[1][6]

Eye Damage: The Category 1 classification for serious eye damage is a critical concern.[4]

[5] This implies a risk of irreversible damage upon contact. This hazard dictates the

mandatory use of chemical safety goggles and, in some cases, a face shield.[4][5]

Environmental Hazard: The compound is toxic to aquatic life with long-lasting effects, as

evidenced by an EC50 of 6.9 mg/L for Daphnia magna over 48 hours.[4] This necessitates

stringent procedures for waste disposal to prevent environmental release.[4][6]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[6] However,

many primary aromatic amines are known or suspected carcinogens, and it is prudent to

handle this compound with appropriate caution to minimize long-term exposure.[2][8]

Section 2: The Hierarchy of Controls: A Proactive
Safety Framework
Effective safety management prioritizes engineering and administrative controls over a sole

reliance on Personal Protective Equipment (PPE). PPE is the last line of defense.

Caption: Hierarchy of controls adapted for 3-Amino-4-methylbenzamide.

Engineering Controls: Isolating the Hazard
The primary method for controlling exposure to this powdered solid is through robust

engineering controls.

Ventilation: All handling of 3-Amino-4-methylbenzamide solid must be performed in a

designated area within a certified chemical fume hood to minimize inhalation exposure.[9]

When weighing the solid, a ventilated balance enclosure or powder containment hood should

be used to prevent the release of fine dust into the laboratory environment.

Emergency Equipment: Ensure that eyewash stations and safety showers are located close

to the workstation and are verified to be operational.[5] Their proximity is critical given the
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compound's classification as a Category 1 eye hazard.

Administrative Controls: Standardizing Safe Practices
Standard Operating Procedures (SOPs) are essential for ensuring that all personnel handle the

material consistently and safely.

Designated Areas: Clearly demarcate areas where 3-Amino-4-methylbenzamide is stored

and handled.

Training: All personnel must receive and document training on the specific hazards of this

compound and the SOPs for its safe handling before beginning work.

Hygiene Practices: Do not eat, drink, or smoke in areas where this chemical is handled.[4][5]

Wash hands thoroughly after handling, even if gloves were worn.[5][6]

Personal Protective Equipment (PPE): The Final Barrier
PPE selection must be based directly on the identified hazards. It is not a substitute for proper

engineering controls.[10]
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Body Part Recommended PPE Standard / Rationale

Eyes/Face
Tightly-fitting chemical safety

goggles

Must conform to EN166 (EU)

or be OSHA-approved (29

CFR 1910.133) to protect

against dust and splashes.[4]

[5] A face shield may be

required for large quantities or

spill cleanup.[11]

Skin/Hands
Chemical-resistant nitrile

gloves

Inspect gloves before use.[6]

Use proper removal technique

to avoid skin contact.[6]

Double-gloving is

recommended to minimize

cross-contamination.

Body Laboratory coat

A flame-resistant coat should

be considered. Ensure it is fully

buttoned.[4]

Respiratory
Not required under normal

fume hood use

If engineering controls fail,

during spill cleanup, or if

irritation is experienced, use a

NIOSH/MSHA-approved

respirator (e.g., N95 for dust or

a full-face respirator with

appropriate cartridges for

vapors).[4][6]

Section 3: Protocols for Handling, Storage, and
Disposal
The following protocols are designed to be self-validating systems, minimizing risk at each step

of the workflow.

Step-by-Step Handling Protocol (Weighing and Transfer)
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This protocol is designed to mitigate the primary risk of dust generation.

Preparation:

Confirm the chemical fume hood or ventilated enclosure is operational.

Don all required PPE as specified in Section 2.3.

Prepare all necessary labware and place it within the hood to minimize movement in and

out of the controlled area.

Weighing:

Perform all weighing operations within a ventilated balance enclosure or fume hood.

Use a spatula to carefully transfer the solid to a tared weigh boat or vessel. Avoid any

actions that could create dust, such as dropping or tapping the container.

Close the primary container immediately after dispensing.

Transfer/Dissolution:

Carefully add the weighed solid to the reaction vessel or solvent.

If adding to a solvent, add the solid slowly to prevent splashing.

Rinse the weigh boat with the reaction solvent to ensure a complete quantitative transfer.

Cleanup:

Carefully wipe down the spatula and work surface with a damp cloth or towel to collect any

residual dust. Dispose of the wipe as contaminated solid waste.

Remove the outer pair of gloves (if double-gloving) before exiting the fume hood.

Storage and Incompatibility
Proper storage is crucial for maintaining the compound's integrity and preventing hazardous

reactions.
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Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[5][6]

Keep it segregated from incompatible materials.

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,

and acid chlorides.[5]

Spill Response Protocol
Immediate and correct response to a spill is critical to prevent exposure and environmental

contamination.
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Spill Detected

Alert personnel in the immediate area

Assess Spill Size
(Minor or Major?)

Minor Spill
(Inside Fume Hood)

Minor

Major Spill
(Outside Fume Hood)

Major

• Ensure PPE is worn.
• Cover with absorbent material.
• Gently collect material into a labeled
  waste container using non-sparking tools.
• Decontaminate area (e.g., ethanol, then soap/water).
• Dispose of all materials as hazardous waste.

• Evacuate the area immediately.
• Restrict access.
• Contact institutional EH&S / Emergency Response.
• Do not attempt to clean up without proper
  training and equipment.

Spill Contained & Documented

Click to download full resolution via product page

Caption: Emergency spill response workflow for 3-Amino-4-methylbenzamide.

Waste Disposal
All waste containing 3-Amino-4-methylbenzamide must be treated as hazardous.
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Solid Waste: Collect contaminated items (gloves, wipes, weigh boats) in a clearly labeled,

sealed hazardous waste container.[6]

Liquid Waste: Collect solutions and rinse solvents in a labeled hazardous liquid waste

container. Do not pour down the drain.[4][6]

Disposal Method: All waste must be disposed of through a licensed professional waste

disposal service, often via chemical incineration.[6] Follow all local, state, and federal

regulations.[4]

Section 4: Emergency and First Aid Procedures
In the event of an exposure, immediate and appropriate first aid is critical. The victim should

always be referred for medical consultation.[6]
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Exposure Route First Aid Protocol Causality / Rationale

Inhalation

Move the victim to fresh air. If

breathing is difficult, provide

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[4][6]

To remove the individual from

the contaminated atmosphere

and support respiration.

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention.[4][6]

To physically remove the

compound from the skin

surface and minimize

absorption.

Eye Contact

Immediately rinse with pure

water for at least 15 minutes,

holding the eyelids open.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention

from an ophthalmologist.[4][6]

To dilute and flush the

chemical from the eye. The

severity of the eye damage

hazard (Category 1)

necessitates prolonged rinsing

and specialist medical follow-

up.

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.[4][6]

To dilute the chemical in the

mouth and stomach. Vomiting

is not induced to prevent

aspiration of the chemical into

the lungs.

Firefighting Measures: In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant

foam.[4] Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective

gear, as hazardous decomposition products like nitrogen oxides (NOx) and carbon monoxide

(CO) can be generated.[5][6]

References
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What are the Health and Safety Guidelines for Using Amines?.
SAFETY DATA SHEET: Aromatic Amine Cleaning Developing Solution. SKC Inc. [Link]
amines, arom
3-Amino-N-methylbenzamide | C8H10N2O | CID 676526.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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